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Is Hs-CRP stable in long-term archived serum? Yes, multiple studies confirm that Hs-CRP is highly

stable in human serum stored at -80°C for extended periods. One study found no significant change

in Hs-CRP concentrations after 7-11 years of storage, demonstrating excellent concordance between

fresh and long-term archived samples [1]. A 2025 preprint also reported that CRP levels did not

decrease significantly after five years of storage at -80°C [2].

What about stability in plasma? Evidence is somewhat mixed. While one study using transgenic rat

models showed CRP in plasma and serum remained stable for at least three months at various

temperatures [3], another long-term (13.8 years) study in human plasma reported that CRP values

increased significantly after storage [4]. This suggests that serum may be the more reliable matrix

for ultra-long-term archival studies.

How do freeze-thaw cycles affect CRP? CRP is generally resilient. One study concluded that CRP

remained stable through multiple freeze-thaw cycles [4], and a commercial laboratory protocol

indicates it is stable for up to three freeze-thaw cycles [5].

What are the short-term stability conditions? For short-term handling prior to long-term storage,

samples are stable for:

7 days at room temperature [5]
14 days refrigerated [5]

For a quick comparison, here is a summary of key stability findings:
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Storage Condition Stability Duration Key Finding Sample Type Citation

Long-term -80°C Up to 11 years No significant change Human Serum [1]

Long-term -80°C 5 years No significant decrease Human Serum [2]

Long-term -80°C 13.8 years Significant increase Human Plasma [4]

Short-term 7 days Stable Serum/Plasma [5]

Refrigerated 14 days Stable Serum/Plasma [5]

Freeze-Thaw Cycles 3 cycles Stable Serum/Plasma [5]

CRP Stability Troubleshooting Guide

Despite its general stability, being aware of potential pitfalls is crucial for data integrity.

Issue Possible Cause Solution & Preventive Measures

| Inconsistent/Inaccurate results in long-term study | 1. Use of plasma instead of serum for very long

storage [4]. 2. Improper sample handling before freezing. | Standardize on serum for long-term biobanking.

Ensure blood is centrifuged and serum/plasma is separated from cells promptly after collection [4]. | |

Instability in working solutions (low concentration) | (Based on general protein stability research)

Repeated freeze-thaw cycles of low-concentration protein solutions can cause significant degradation [6]. |

Aliquot samples to avoid multiple freeze-thaw cycles. For low-concentration working solutions, prepare

fresh or store for short periods at 4°C [6]. | | High background or variability in ELISA | 1. Inconsistent

washing or pipetting [7]. 2. Plate sealing or contamination issues [7]. | Follow ELISA protocols meticulously.

Use fresh, single-use plate sealers. Ensure all reagents are well-mixed and pipettes are calibrated [7]. | | Out-

of-range results in ELISA | 1. Analyte concentration too high or low [7]. 2. Sample contains particulate

matter [7]. | Centrifuge samples before analysis. Optimize sample dilution factors to fit the assay's standard

curve [7]. |
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Experimental Protocol: Verifying CRP Stability in
Archived Samples

The following workflow outlines the methodology used in key studies to establish CRP stability [1] [4]. You

can use this as a template to validate stability in your own sample bank.

1. Sample Collection
(Fresh Serum/Plasma)

2. Initial Hs-CRP Measurement
(Hs-CRP(0))

3. Long-Term Archiving
(Store at -80°C for defined period)

4. Retrieve & Thaw Samples
(Follow standardized procedure)

5. Repeat Hs-CRP Measurement
(Hs-CRP(LT))

6. Statistical Comparison
(Lin's correlation, Bland-Altman, paired t-test)

Click to download full resolution via product page

Key Methodology Details:

Sample Prep: Collect blood and separate serum/plasma by centrifugation within 2 hours of collection

[4]. Aliquot to avoid repeated freeze-thaw cycles.
Initial Measurement: Perform baseline Hs-CRP measurement on fresh or freshly frozen samples

using a standardized, high-sensitivity assay (e.g., latex particle-enhanced immunoassay) [1] [4].
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Archiving: Store aliquots at a consistent -80°C.

Follow-up Measurement: After the desired storage period, thaw samples and re-measure Hs-CRP
using the same assay and protocol as the baseline measurement [1].

Statistical Analysis: Use statistical methods like Lin's concordance correlation coefficient and
Bland-Altman analysis to assess agreement between fresh and archived measurements. A paired t-

test can check for significant mean differences [1].

Key Takeaways for Researchers

For Biobanking: Serum is the preferred sample type for long-term CRP studies, showing remarkable

stability at -80°C for over a decade [1] [2].
For Experimental Design: Always aliquot samples to minimize freeze-thaw cycles. Meticulous

documentation of storage time and temperature is critical.
For Assay Quality: Adhere strictly to ELISA protocols, paying close attention to washing, pipetting,

and the use of fresh reagents to avoid technical variability that can mask true stability profiles [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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